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Compound of Interest

Compound Name: 2-Cyclopropylethylamine

Cat. No.: B1278486

An In-Depth Technical Guide to the Commercial Availability of 2-Cyclopropylethylamine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Cyclopropylethylamine (also known as 2-cyclopropylethanamine) is a valuable chemical
building block whose structural motif is of increasing interest in medicinal chemistry and drug
discovery. The incorporation of the cyclopropyl group can significantly influence a molecule's
pharmacological properties, including metabolic stability, potency, and membrane permeability.
[1][2] This guide provides a comprehensive technical overview of the commercial availability of
2-Cyclopropylethylamine, offering practical insights for researchers and procurement
specialists. We will delve into supplier details, available forms and purities, quality control
considerations, and the broader context of its synthesis and applications, ensuring a well-
rounded understanding for its integration into research and development pipelines.

Section 1: Chemical Identity and Physicochemical
Properties

2-Cyclopropylethylamine is a primary amine featuring a cyclopropyl group attached to an
ethyl spacer. It is commercially available primarily as a free base and as a hydrochloride salt.
Understanding its fundamental properties is critical for experimental design, handling, and
analytical characterization.
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2-Cyclopropylethylamine 2-Cyclopropylethylamine

Property
(Free Base) HCI
Molecular Formula CsH11N[3][4] CsH12CIN[5]
Molecular Weight 85.15 g/mol [3][6] 121.61 g/mol [5]
CAS Number 62893-54-3[4] 89381-08-8[5]
Appearance Solid[3] Data not consistently available
ZOGZOXRETBBBJI- BFPCWNJLKUBDAR-
InChl Key
UHFFFAOYSA-N[3][4] UHFFFAOYSA-N[5]
2-Cyclopropyl ethylamine, 2-Cyclopropylethanamine
Synonyms

Cyclopropaneethanamine[4][6]  hydrochloride[5]

Section 2: Commercial Availability and Procurement

Procuring 2-Cyclopropylethylamine requires careful consideration of the supplier, grade, and
available form. The compound is typically available from specialized chemical suppliers
catering to the research and development sector.

Key Commercial Suppliers

Our research indicates that 2-Cyclopropylethylamine is primarily available from the following
sources in research quantities:

o Sigma-Aldrich (Merck): A major global supplier that lists the compound under its
"AldrichCPR" (Chemical Purity Research) brand.[3] This product line is specifically
designated for early-discovery researchers.[3] Notably, the supplier does not provide
comprehensive analytical data for this grade and states that the "Buyer assumes
responsibility to confirm product identity and/or purity".[3] Bulk order requests can be made
directly through their platform.[3]

o CymitQuimica: This supplier offers 2-Cyclopropylethylamine with a stated purity of 95%.[4]
They provide the product in small, pre-packaged quantities (e.g., 100mg, 250mg) suitable for
initial screening and laboratory-scale synthesis.[4]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds004252
https://cymitquimica.com/products/IN-DA0035TO/62893-54-3/2-cyclopropylethylamine/
https://pubchem.ncbi.nlm.nih.gov/compound/21916080
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds004252
https://www.sigmaaldrich.com/US/en/product/achemblock/advh996bdc25
https://pubchem.ncbi.nlm.nih.gov/compound/21916080
https://cymitquimica.com/products/IN-DA0035TO/62893-54-3/2-cyclopropylethylamine/
https://pubchem.ncbi.nlm.nih.gov/compound/21916080
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds004252
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds004252
https://cymitquimica.com/products/IN-DA0035TO/62893-54-3/2-cyclopropylethylamine/
https://pubchem.ncbi.nlm.nih.gov/compound/21916080
https://cymitquimica.com/products/IN-DA0035TO/62893-54-3/2-cyclopropylethylamine/
https://www.sigmaaldrich.com/US/en/product/achemblock/advh996bdc25
https://pubchem.ncbi.nlm.nih.gov/compound/21916080
https://www.benchchem.com/product/b1278486?utm_src=pdf-body
https://www.benchchem.com/product/b1278486?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds004252
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds004252
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds004252
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds004252
https://www.benchchem.com/product/b1278486?utm_src=pdf-body
https://cymitquimica.com/products/IN-DA0035TO/62893-54-3/2-cyclopropylethylamine/
https://cymitquimica.com/products/IN-DA0035TO/62893-54-3/2-cyclopropylethylamine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o AChemBlock: Listed as a synonym for 2-cyclopropylethylamine on the MilliporeSigma
website, suggesting it as another potential source.[6]

Available Grades and Quantities

The commercial landscape for this compound is tailored towards R&D, not large-scale bulk
manufacturing.

Purity .
. Product - Available
Supplier CAS Form Specificatio .
Name Quantities
n
Purity not
2-cyclopropyl specified;
Sigma- Y p. Py P 100mg; Bulk
] ethyl amine 62893-54-3 Free Base buyer
Aldrich ] o request
AldrichCPR verification

required.[3]

2-
CymitQuimic 100mg,
Cyclopropylet  62893-54-3 Free Base 95%][4]
a ] 250mg
hylamine
2- . .
Lists various )
Cyclopropylet Varies by
PubChem ] 89381-08-8 HCI Salt vendors (data
hanamine ted) vendor
aggregate
hydrochloride 90red

Procurement Strategy Workflow

For scientists and procurement managers, a structured approach is essential, particularly given
the variability in product specifications. The following workflow is recommended.
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Phase 1: Scoping & Supplier Identification

Define Requirement:

- Quantity (mg, g, kg)
- Purity (>95%, >98%)
- Form (Free Base / HCI)

:

Identify Potential Suppliers
(e.g., Sigma-Aldrich, CymitQuimica)

Phase 2: Techl;ﬁcal Evaluation

Request Technical Data:
- Certificate of Analysis (CoA)
- Purity Data (NMR, GC-MS)
- Safety Data Sheet (SDS)

:

Evaluate Supplier Grade
Is 'AldrichCPR' acceptable?
Does purity meet experimental need?

Phase 3: Procurement & Verification
Place Order for
Small Evaluation Sample

:

Perform In-House QC
(See Section 3 Workflow)

v

QC Pass QC Fall
Approve Supplier & Reject Supplier &
Place Bulk/Main Order Return to Phase 1

Click to download full resolution via product page

Caption: Recommended procurement workflow for 2-Cyclopropylethylamine.
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Section 3: Quality Control and In-House Verification

Given that some suppliers provide 2-Cyclopropylethylamine with limited analytical data,
establishing a robust in-house quality control (QC) protocol is a cornerstone of scientific
integrity. This self-validating step ensures that the material's identity, purity, and integrity are
confirmed before its use in critical experiments.

Recommended Analytical Methods

« |dentity Confirmation (NMR Spectroscopy):

o 'H NMR: The proton NMR spectrum should provide a definitive fingerprint. Expect
characteristic signals for the cyclopropyl protons (a complex multiplet system typically in
the 0.0-0.8 ppm range) and the two ethylenic CHz groups, with the one adjacent to the
nitrogen atom being the most deshielded.

o 13C NMR: The carbon spectrum will confirm the presence of the five unique carbon atoms.
o Purity Assessment (Chromatography and Mass Spectrometry):

o Gas Chromatography-Mass Spectrometry (GC-MS): This is the ideal method for assessing
the purity of a volatile amine like 2-Cyclopropylethylamine. The gas chromatogram will
separate impurities, while the mass spectrum will confirm the molecular weight of the main
component (m/z = 85 for the molecular ion [M]*).

o High-Performance Liquid Chromatography (HPLC): If the compound is derivatized or
analyzed as the non-volatile HCI salt, HPLC can be an effective alternative for purity
analysis.

QC Workflow for Incoming Material
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Receive Material

Review Supplier Docs
(CoA, SDS if available)

'

Sample Material
Under Inert Atmosphere

Analytical Testing

1H and 3C NMR GC-MS Analysis
(Identity Confirmation) (Purity & MW Confirmation)

Compare Data to Specs
Identity Match? Purity = 95%7?

Release to Lab Inventory Quarantine & Contact Supplier

Click to download full resolution via product page

Caption: A self-validating QC workflow for incoming 2-Cyclopropylethylamine.

Section 4: Synthetic Context

While this guide focuses on commercial availability, understanding the synthetic landscape
provides valuable context. The synthesis of 2-substituted cyclopropylamines is a topic of active
research, often presenting challenges in achieving high diastereoselectivity.[7][8]
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Common strategies in the literature for accessing the cyclopropylamine motif include:

o Kulinkovich-de Meijere and Kulinkovich-Szymoniak Reactions: These methods are used to
construct cyclopropane rings.[8]

» Metal-Catalyzed Cyclopropanation: The use of carbenoids in the presence of metal catalysts
can form the cyclopropane ring.[8]

o Rearrangement Reactions: The Curtius rearrangement of cyclopropyl acyl azides is another
established route.[8]

e From a-Chloroaldehydes: A reported method involves trapping an electrophilic zinc
homoenolate with an amine, followed by ring closure to generate trans-2-substituted
cyclopropylamines.[7][8]

The multi-step nature and potential stereochemical complexities of these syntheses likely
contribute to the compound's availability primarily in research-scale quantities from specialized
suppliers.

Section 5: Applications in Research and Drug
Development

The cyclopropyl group is not merely a passive structural element; it is a functional bioisostere
that medicinal chemists employ to fine-tune drug candidates. Its unique stereoelectronic
properties can confer significant advantages.

o Metabolic Stability: The C-H bonds on a cyclopropane ring are stronger than those in a
typical alkane.[2] This increased bond dissociation energy can make the moiety more
resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes, a crucial strategy for
reducing drug clearance and improving half-life.[1]

o Enhanced Potency and Selectivity: The rigid, three-dimensional structure of the cyclopropyl
ring can lock a molecule into a specific conformation that is more favorable for binding to a
biological target, thereby enhancing potency and reducing off-target effects.[2]

o Pharmacokinetic Modulation: The group can influence properties like lipophilicity and
membrane permeability, which are critical for oral absorption and distribution, including
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permeability across the blood-brain barrier.[2]

o Therapeutic Areas: Cyclopropylamine scaffolds are found in a wide range of biologically
active agents, including drugs targeting the central nervous system (e.g., antidepressants),
cardiovascular diseases, and infectious diseases.[9][10][11] They are key intermediates for
compounds like monoamine oxidase inhibitors (MAQIs) and various agrochemicals.[9]

Section 6: Handling, Storage, and Safety

Proper handling of 2-Cyclopropylethylamine and its salts is paramount. The amine
functionality imparts corrosive and irritant properties.

GHS Hazard Information

Compound Form GHS Pictograms Signal Word Hazard Statements

H302: Harmful if

Free Base GHSO07 Warning
swallowed.[3]
H302: Harmful if
swallowed.[5] H314:
HCI Salt Danger Danger Causes severe skin

burns and eye

damage.[5]

This is not an exhaustive list. Always consult the most current Safety Data Sheet (SDS) from
your supplier. Safety data for related short-chain flammable amines suggests that the free base
should also be handled as a corrosive and flammable liquid.[12][13]

Recommended Handling and Storage

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[12][13]

» Ventilation: Handle the compound in a well-ventilated chemical fume hood to avoid inhalation
of vapors.[13][14]

o Storage: Store containers tightly closed in a cool, dry, and well-ventilated area away from
incompatible materials such as acids and strong oxidizing agents.[13] For flammable
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amines, storage in a dedicated flammables cabinet is recommended.[13]

 Inert Atmosphere: Primary amines can be sensitive to air and moisture. For long-term
storage, consider storage under an inert atmosphere (e.g., nitrogen or argon).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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